molecular formula BeCu B1171948 NICKELSULFARSENIDE CAS No. 12255-11-7

NICKELSULFARSENIDE

Cat. No.: B1171948
CAS No.: 12255-11-7
Attention: For research use only. Not for human or veterinary use.
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Description

Nickel subsulfide (chemical formula: Ni₃S₂) is an inorganic compound classified under nickel sulfides. It is a crystalline solid with a CAS registry number of 12035-72-2 . While structural data for nickel subsulfide remains unspecified in available literature, its stoichiometry and bonding are consistent with transition metal sulfides, where nickel exhibits mixed oxidation states (e.g., Ni²⁺ and Ni³⁺).

Properties

CAS No.

12255-11-7

Molecular Formula

BeCu

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Nickel Compounds

The table below compares nickel subsulfide with analogous nickel-containing compounds, focusing on chemical composition, CAS identifiers, and key characteristics:

Compound Name Chemical Formula CAS Registry Number Key Properties Hazards and Applications
Nickel subsulfide Ni₃S₂ 12035-72-2 Crystalline solid; mixed Ni oxidation states; no structural data available . Classified as a carcinogen (IARC Group 1); used in alloys and refining processes .
Nickel sulfamate Ni(SO₃NH₂)₂ 13770-89-3 Water-soluble; hexaaqua complex formation in solution . Electroplating applications; moderate toxicity (respiratory irritant) .
Nickel sulfate NiSO₄ 7786-81-4 Blue-green crystalline solid; highly hygroscopic . Hazard class 9 (ADR); causes skin/eye irritation; used in batteries and catalysts .
Nickel nitrate Ni(NO₃)₂ 13138-45-9 Green deliquescent crystals; strong oxidizer . Reacts violently with combustibles; used in ceramics and sensors .
Nickel oxide NiO 1313-99-1 Green-black powder; semiconductor properties . Chronic inhalation linked to pulmonary fibrosis; utilized in glass and ceramic pigments .

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